![molecular formula C13H18N2O4S2 B11052424 N-[4-(piperidin-1-ylsulfonyl)-2-sulfanylphenyl]glycine](/img/no-structure.png)
N-[4-(piperidin-1-ylsulfonyl)-2-sulfanylphenyl]glycine
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Overview
Description
N-[4-(piperidin-1-ylsulfonyl)-2-sulfanylphenyl]glycine is a compound that features a piperidine ring, a sulfonyl group, and a glycine moiety
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-[4-(piperidin-1-ylsulfonyl)-2-sulfanylphenyl]glycine typically involves the following steps:
Formation of the Piperidine Sulfonyl Intermediate: The starting material, 4-(piperidin-1-ylsulfonyl)aniline, is prepared by reacting piperidine with sulfonyl chloride in the presence of a base such as triethylamine.
Introduction of the Sulfanyl Group: The intermediate is then reacted with a thiol reagent under mild conditions to introduce the sulfanyl group.
Industrial Production Methods
Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as high-performance liquid chromatography (HPLC).
Chemical Reactions Analysis
Types of Reactions
N-[4-(piperidin-1-ylsulfonyl)-2-sulfanylphenyl]glycine can undergo various types of chemical reactions, including:
Reduction: The sulfonyl group can be reduced to a sulfide using reducing agents such as lithium aluminum hydride (LAH).
Substitution: The piperidine ring can undergo nucleophilic substitution reactions with various electrophiles.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, m-CPBA
Reduction: Lithium aluminum hydride (LAH)
Substitution: Various electrophiles such as alkyl halides
Major Products Formed
Oxidation: Sulfoxides, sulfones
Reduction: Sulfides
Substitution: Substituted piperidine derivatives
Scientific Research Applications
N-[4-(piperidin-1-ylsulfonyl)-2-sulfanylphenyl]glycine has several scientific research applications:
Medicinal Chemistry: It can be used as a building block for the synthesis of potential therapeutic agents, particularly those targeting enzymes or receptors in the central nervous system.
Organic Synthesis: The compound can serve as an intermediate in the synthesis of more complex molecules, including heterocycles and natural product analogs.
Materials Science: It can be used in the development of novel materials with specific electronic or optical properties.
Mechanism of Action
The mechanism of action of N-[4-(piperidin-1-ylsulfonyl)-2-sulfanylphenyl]glycine involves its interaction with specific molecular targets. For instance, the sulfonyl group can form hydrogen bonds with amino acid residues in the active site of enzymes, while the piperidine ring can enhance binding affinity through hydrophobic interactions . The glycine moiety may also play a role in modulating the compound’s overall bioactivity .
Comparison with Similar Compounds
Similar Compounds
Uniqueness
N-[4-(piperidin-1-ylsulfonyl)-2-sulfanylphenyl]glycine is unique due to the presence of both a sulfanyl group and a glycine moiety, which can impart distinct chemical and biological properties. This combination is not commonly found in similar compounds, making it a valuable scaffold for drug discovery and other applications .
properties
Molecular Formula |
C13H18N2O4S2 |
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Molecular Weight |
330.4 g/mol |
IUPAC Name |
2-(4-piperidin-1-ylsulfonyl-2-sulfanylanilino)acetic acid |
InChI |
InChI=1S/C13H18N2O4S2/c16-13(17)9-14-11-5-4-10(8-12(11)20)21(18,19)15-6-2-1-3-7-15/h4-5,8,14,20H,1-3,6-7,9H2,(H,16,17) |
InChI Key |
LCKXURNUBNSHRW-UHFFFAOYSA-N |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2)NCC(=O)O)S |
Origin of Product |
United States |
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